Cas no 2097937-07-8 (4-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine
• CAS No: 2097937-07-8
• MF: C₁₃H₁₅F₃N₆O₂S
• MW: 376.357410669327
• CID: 5469145
• Update Time: 2025-11-03

4-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine
• 4-[4-(1-methylimidazol-2-yl)sulfonylpiperazin-1-yl]-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C13H15F3N6O2S/c1-20-3-2-17-12(20)25(23,24)22-6-4-21(5-7-22)11-8-10(13(14,15)16)18-9-19-11/h2-3,8-9H,4-7H2,1H3
• InChI Key： QCRKXGJXFLUVJV-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(N1CCN(C2C=C(C(F)(F)F)N=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 376.09292940 g/mol
• Monoisotopic Mass: 376.09292940 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 376.36
• XLogP3: 0.6
• Topological Polar Surface Area: 92.6

Additional information on 4-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine (CAS No. 2097937-07-8)

The compound 4-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine (CAS No. 2097937-07-8) is a highly specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a sulfonylpiperazine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern medicinal chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in this compound aligns with current trends in drug design, where fluorine incorporation is a key strategy to improve pharmacokinetic properties. Additionally, the sulfonylpiperazine fragment is known for its role in enhancing binding affinity and selectivity, making this compound a promising candidate for further exploration in cancer therapy and central nervous system (CNS) disorders.

The synthesis of 4-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine involves multi-step organic reactions, including Suzuki coupling and nucleophilic aromatic substitution. These methods are widely discussed in academic and industrial circles, as they offer scalable and efficient routes to complex heterocycles. The compound's CAS No. 2097937-07-8 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

From a commercial perspective, this compound is gaining attention in the contract research organization (CRO) and custom synthesis markets. Companies specializing in high-throughput screening (HTS) and fragment-based drug discovery (FBDD) are actively seeking such scaffolds to expand their libraries. Its potential as a lead compound in precision medicine further underscores its relevance in the era of personalized healthcare.

Environmental and safety considerations are also critical when handling 4-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. The compound's stability under various conditions is a subject of ongoing research, with preliminary data suggesting compatibility with standard storage protocols.

In conclusion, 4-{4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine (CAS No. 2097937-07-8) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a valuable asset in the quest for novel therapeutics and agrochemicals. As research progresses, this compound is likely to feature prominently in scientific literature and patent filings, solidifying its place in the annals of medicinal chemistry.